![molecular formula C9H13NO B186731 2-[(Ethylamino)methyl]phenol CAS No. 108206-05-9](/img/structure/B186731.png)
2-[(Ethylamino)methyl]phenol
Overview
Description
“2-[(Ethylamino)methyl]phenol” is a chemical compound with the CAS Number: 108206-05-9. It has a molecular weight of 151.21 .
Synthesis Analysis
There is a paper that discusses the synthesis of a Co (III) complex with a compound similar to 2-[(Ethylamino)methyl]phenol . The compounds were synthesized using commercially available solvents .Molecular Structure Analysis
The InChI Code for 2-[(Ethylamino)methyl]phenol is 1S/C9H13NO/c1-2-10-7-8-5-3-4-6-9(8)11/h3-6,10-11H,2,7H2,1H3 .Chemical Reactions Analysis
Phenols, which 2-[(Ethylamino)methyl]phenol is a type of, are very reactive towards electrophilic aromatic substitution .Scientific Research Applications
Psychopharmacology
“2-[(Ethylamino)methyl]phenol” is structurally similar to N-benzyl substituted phenethylamine hallucinogens currently emerging as drugs of abuse . It exhibits dramatic selectivity for 5-HT2A receptors in vitro . The compound was compared to the traditional phenethylamine hallucinogen R (-)-2,5-dimethoxy-4-iodoamphetamine (DOI) using mouse models of drug-elicited head twitch behavior and drug discrimination . The effectiveness with which M100907 (a 5-HT2A antagonist) antagonized the behavioral actions of “2-[(Ethylamino)methyl]phenol” strongly suggests that the 5-HT2A receptor is an important site of agonist action for this compound
Psychopharmacology
“2-[(Ethylamino)methyl]phenol” is structurally similar to N-benzyl substituted phenethylamine hallucinogens currently emerging as drugs of abuse . It exhibits dramatic selectivity for 5-HT2A receptors in vitro . The compound was compared to the traditional phenethylamine hallucinogen R (-)-2,5-dimethoxy-4-iodoamphetamine (DOI) using mouse models of drug-elicited head twitch behavior and drug discrimination . The effectiveness with which M100907 (a 5-HT2A antagonist) antagonized the behavioral actions of “2-[(Ethylamino)methyl]phenol” strongly suggests that the 5-HT2A receptor is an important site of agonist action for this compound in vivo .
Inorganic Chemistry
A new anionic Co (III) complex with “2-[(Ethylamino)methyl]phenol” was prepared and characterized by 1H NMR, IR spectroscopy, and elemental analysis . The crystal structure of the complex was studied by single crystal X-ray diffraction (XRD) .
Safety And Hazards
properties
IUPAC Name |
2-(ethylaminomethyl)phenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO/c1-2-10-7-8-5-3-4-6-9(8)11/h3-6,10-11H,2,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HYQSZSSNBPVQMW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCC1=CC=CC=C1O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(Ethylamino)methyl]phenol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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